5-iodo-N,N,2-trimethylbenzamide
Overview
Description
5-iodo-N,N,2-trimethylbenzamide is a chemical compound that has gained significant attention in the scientific community. It is available for purchase from various suppliers .
Molecular Structure Analysis
The molecular formula of this compound is C10H12INO, and its molecular weight is 289.11 g/mol .Chemical Reactions Analysis
The specific chemical reactions involving this compound are not provided in the search results. Detailed information about its reactivity and the types of chemical reactions it can undergo might be found in specialized chemical databases or literature.Scientific Research Applications
Synthesis and Chemical Properties
- 5-iodo-N,N,2-trimethylbenzamide, also referred to as 5-IBZM in some studies, has been synthesized and studied for its pharmacological properties. It was found to have a significantly lower affinity compared to its isomer IBZM, which is used for imaging D(2) receptors in vivo (Baldwin et al., 2003).
- The compound has been used in the synthesis of other complex molecules, such as 5-iodo-1,2,3,4-tetrahydropyridines, demonstrating its utility in organic synthesis and the creation of biorelated polycyclic compounds (Man et al., 2016).
Medical Imaging and Radiopharmaceuticals
- It has applications in the preparation of radioligands like [123I]Epidepride, a potent dopamine D-2 antagonist, used in the study of dopamine D-2 receptors in the brain (Paulis et al., 1991).
- In radiopharmaceutical research, derivatives of this compound have shown potential in imaging and possibly treating melanoma, with certain compounds exhibiting high uptake in melanoma cells (Eisenhut et al., 2000).
Catalysis and Chemical Reactions
- The compound has been evaluated as a catalyst in chemical reactions, such as the oxidation of alcohols, demonstrating its potential as an environmentally benign catalyst, particularly in the oxidation of benzylic alcohols (Yakura et al., 2018).
Mechanism of Action
The mechanism of action of 5-iodo-N,N,2-trimethylbenzamide is not explicitly mentioned in the search results. More detailed information might be available in specialized chemical databases or literature.
Relevant Papers The search results did not provide specific papers related to this compound. For a comprehensive analysis, it would be beneficial to conduct a thorough literature review in scientific databases such as PubMed, Web of Science, and others .
Properties
IUPAC Name |
5-iodo-N,N,2-trimethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12INO/c1-7-4-5-8(11)6-9(7)10(13)12(2)3/h4-6H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAEOWGUGWMDNAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)I)C(=O)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12INO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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